3-Bromo-2-naphthalenylacetonitrile

• Molecular Formula: C12H8BrN
• Molecular Weight: 246.10 g/mol
• IUPAC Name: 2-(3-bromonaphthalen-1-yl)acetonitrile
• InChI: InChI=1S/C12H8BrN/c13-11-7-9-3-1-2-4-12(9)10(8-11)5-6-14/h1-4,7-8H,5H2
• InChI Key: BFLVLWQDPMYUCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=C2CC#N)Br

Description

3-Bromo-2-naphthalenylacetonitrile is a useful research compound. Its molecular formula is C12H8BrN and its molecular weight is 246.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A suspension of 3-bromo-2-bromomethylnaphthalene (6.0 g, 0.020 mol), DMSO (150 mL) and sodium cyanide (1.0 g, 0.020 mol) was stirred for 2 hours at room temperature. The resulting solution was added to ice/H2O and extracted well with ethyl acetate. The organic phase was dried over MgSO4, concentrated and dried in vacuo for 16 hours. Treatment of the resulting solid with diethyl ether/hexane afforded 3-bromo-2-naphthalenylacetonitrile (3.6 g), m.p. 116°-117° C.